Cas no 362501-48-2 (2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 362501-48-2
• MF: C₂₀H₂₂FN₃O₂S₂
• MW: 419.535985469818
• CID: 5887411
• PubChem ID: 4083341
• Update Time: 2025-07-18

2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-fluorophenyl)-2-[[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]thio]-6,7-dihydro-
• 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Oprea1_394135
• F0513-0159
• 362501-48-2
• AKOS001769640
• 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• SR-01000542330
• 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• SR-01000542330-1
• F0579-0503

• Inchi： 1S/C20H22FN3O2S2/c21-14-5-7-15(8-6-14)24-19(26)18-16(9-12-27-18)22-20(24)28-13-17(25)23-10-3-1-2-4-11-23/h5-8H,1-4,9-13H2
• InChI Key： HUZRXSUWHFQXER-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCCCCC2)=O)N(C2=CC=C(F)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 419.11374746g/mol
• Monoisotopic Mass: 419.11374746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 611.5±65.0 °C(Predicted)
• pka: -0.74±0.20(Predicted)

Additional information on 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

Introduction to Compound with CAS No. 362501-48-2 and Product Name: 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

The compound with the CAS number 362501-48-2 and the product name 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a thienopyrimidine core with various substituents, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its thieno[3,2-d]pyrimidin-4-one scaffold. This particular heterocyclic system has been extensively studied for its biological activity and has shown promise in various pharmacological contexts. The presence of a fluorophenyl group at the 3-position and a sulfanyl moiety at the 2-position adds to the molecular complexity and may contribute to its unique pharmacological properties. These structural elements are often exploited to enhance binding affinity and selectivity in drug molecules.

Recent research in medicinal chemistry has highlighted the importance of azepan-1-yl substituents in improving pharmacokinetic profiles. The azepane ring is known for its ability to enhance oral bioavailability by reducing lipophilicity while maintaining solubility. In the context of the compound under discussion, the azepan-1-yl group is attached to an oxoethyl chain, which further modulates the molecule's physicochemical properties. This design approach aligns with current trends in drug development, where optimizing molecular properties is crucial for achieving desired therapeutic outcomes.

The fluorine atom in the 4-fluorophenyl group is another critical feature that deserves attention. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to influence metabolic stability, binding interactions, and overall efficacy. The electron-withdrawing nature of fluorine can enhance the potency of a drug by increasing its binding affinity to biological targets. Additionally, fluorine atoms can improve metabolic stability by preventing unwanted hydrolysis or oxidation reactions.

Investigations into the biological activity of this compound have revealed intriguing insights into its potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in various disease pathways. For instance, the thienopyrimidine core is known to interact with enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The presence of multiple substituents on this core structure suggests that it may have broad-spectrum activity against multiple targets.

The sulfanyl group at the 2-position of the molecule is particularly noteworthy. Sulfur-containing moieties are frequently found in bioactive compounds due to their ability to form hydrogen bonds and participate in metal coordination interactions. These properties can enhance binding affinity and selectivity, making sulfur-based compounds attractive for drug development. In this context, the sulfanyl group may play a crucial role in modulating the compound's interaction with biological targets.

Advances in computational chemistry have enabled researchers to predict the pharmacological properties of complex molecules like this one with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with its intended targets. These studies have provided valuable insights into the binding mode of the molecule and have helped identify key residues involved in its interaction with biological receptors.

In addition to computational studies, experimental investigations have been conducted to validate these findings. In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against several target enzymes. These results are consistent with computational predictions and highlight the potential of this molecule as a lead compound for further development.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves various reaction sequences that showcase modern synthetic methodologies. Key steps include functional group transformations such as sulfanylation and fluorination, which require precise control conditions to achieve high yields and purity.

The development of novel synthetic routes has been crucial for producing complex molecules like this one on a scalable basis. Advances in catalysis and green chemistry have enabled more efficient and environmentally friendly synthetic processes. These improvements not only reduce costs but also minimize waste generation, aligning with global efforts towards sustainable chemical manufacturing.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and other biologically active materials. Further research may uncover novel uses for this molecule that could impact multiple industries.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with specific targets. The compound described here exemplifies how integrating structural complexity with functional groups can lead to highly potent and selective bioactive molecules.

In conclusion, the compound with CAS number 362501-48-2 and product name 2-{[2-(azepan-1-yl)-2-oxoethyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further investigation in drug discovery and development.